3-{[(2-methoxy-1-naphthyl)methylene]amino}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(E)-(2-methoxynaphthalen-1-yl)methylideneamino]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19N3O2S/c1-27-18-11-10-14-6-2-3-7-15(14)17(18)12-24-25-13-23-21-20(22(25)26)16-8-4-5-9-19(16)28-21/h2-3,6-7,10-13H,4-5,8-9H2,1H3/b24-12+
• InChI Key: KEKBIAXEXWMHGA-WYMPLXKRSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C=NN3C=NC4=C(C3=O)C5=C(S4)CCCC5
• Isomeric SMILES: COC1=C(C2=CC=CC=C2C=C1)/C=N/N3C=NC4=C(C3=O)C5=C(S4)CCCC5
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a naphthyl group, which is a polycyclic aromatic hydrocarbon made up of two fused benzene rings. It also has a methoxy group (-OCH3), which is an ether functional group, and an amino group (-NH2), which is a basic functional group. The compound also includes a tetrahydrobenzothienopyrimidinone moiety, which is a fused ring system containing sulfur and nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The naphthyl group is planar due to the conjugated pi system of the fused benzene rings. The tetrahydrobenzothienopyrimidinone moiety would also have a defined three-dimensional structure due to the ring strain and the presence of heteroatoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The amino group could participate in acid-base reactions, the methoxy group could undergo reactions typical of ethers, and the naphthyl group could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its polarity would be affected by the presence of polar functional groups like the amino and methoxy groups. Its solubility would depend on the balance of polar and nonpolar groups. Its melting and boiling points would be influenced by the strength of intermolecular forces.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets in the body. If it’s a reactant in a chemical reaction, its mechanism would depend on the conditions of the reaction and the other reactants present.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions for this compound would depend on its intended applications. If it’s a potential drug, future studies might focus on testing its efficacy and safety in preclinical and clinical trials. If it’s a new material or chemical reagent, future research might explore its properties and potential uses.